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Compound of Interest

Compound Name: N-Benzyl-D-proline ethyl ester

Cat. No.: B066885 Get Quote

CAS Number: 172478-10-3

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Benzyl-D-proline ethyl ester, a
chiral building block with significant applications in medicinal chemistry and drug development.

This document details its chemical and physical properties, provides experimentally derived

protocols for its synthesis and purification, and explores its role in asymmetric synthesis and as

a potential therapeutic agent.

Chemical and Physical Properties
N-Benzyl-D-proline ethyl ester, with the IUPAC name ethyl (2R)-1-benzylpyrrolidine-2-

carboxylate, is a derivative of the amino acid D-proline.[1] The introduction of a benzyl group on

the nitrogen atom and an ethyl ester at the carboxylic acid function makes it a valuable

intermediate in organic synthesis.

Table 1: Physical and Chemical Properties of N-Benzyl-D-proline Ethyl Ester
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Property Value Reference(s)

Molecular Formula C₁₄H₁₉NO₂ [1]

Molecular Weight 233.31 g/mol [1]

Appearance
Not explicitly stated, likely a

liquid or oil
[2]

Boiling Point 308.9 °C at 760 mmHg

Density 1.046 g/mL at 25 °C

Refractive Index (n20/D) 1.511 [2]

Storage Temperature 2-8°C [2]

Synthesis and Purification
The synthesis of N-Benzyl-D-proline ethyl ester can be achieved through a two-step process:

N-benzylation of D-proline followed by esterification. The following protocols are based on

established methods for the synthesis of analogous compounds.[3]

Experimental Protocol: Synthesis of N-Benzyl-D-proline
This procedure outlines the N-benzylation of D-proline.

Materials:

D-proline

Potassium hydroxide (KOH)

Isopropyl alcohol (i-PrOH)

Benzyl chloride (BnCl) or Benzyl bromide (BnBr)

Hydrochloric acid (HCl), 6 M

Chloroform (CHCl₃)
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Acetone

Procedure:

Dissolve D-proline and potassium hydroxide in isopropyl alcohol.

Stir the solution at 40°C until it becomes clear.

Add benzyl chloride or benzyl bromide to the solution and continue stirring at 40°C for 6-8

hours.

Cool the reaction mixture to room temperature.

Neutralize the mixture to a pH of 5-6 with 6 M hydrochloric acid.

Add chloroform and stir the mixture overnight.

Remove the resulting precipitate by filtration and wash it with chloroform.

Combine the organic phases and evaporate the solvent under reduced pressure.

Treat the residue with acetone to precipitate the crude N-Benzyl-D-proline.

Filter the crude product and wash it with acetone to yield the purified product.

Experimental Protocol: Ethyl Esterification of N-Benzyl-
D-proline
This procedure describes the conversion of N-Benzyl-D-proline to its ethyl ester.

Materials:

N-Benzyl-D-proline

Ethanol (absolute)

Thionyl chloride (SOCl₂) or dry HCl gas

Diethyl ether
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Sodium bicarbonate (NaHCO₃) solution (saturated)

Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Procedure:

Suspend N-Benzyl-D-proline in absolute ethanol.

Cool the suspension in an ice bath.

Slowly add thionyl chloride dropwise while stirring, or bubble dry HCl gas through the

suspension.

Allow the reaction mixture to warm to room temperature and stir for several hours until the

reaction is complete (monitored by TLC).

Remove the excess ethanol under reduced pressure.

Dissolve the residue in diethyl ether and wash with a saturated sodium bicarbonate solution

to neutralize any remaining acid.

Wash the organic layer with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter and concentrate the solution under reduced pressure to obtain the crude N-Benzyl-D-
proline ethyl ester.

The crude product can be purified by column chromatography on silica gel.

Applications in Research and Drug Development
N-Benzyl-D-proline ethyl ester is a versatile building block in organic synthesis, particularly in

the areas of peptide synthesis and the development of chiral therapeutics.[4]

Chiral Auxiliary in Asymmetric Synthesis
The rigid pyrrolidine ring and the defined stereocenter of N-Benzyl-D-proline ethyl ester make

it an effective chiral auxiliary. In asymmetric synthesis, a chiral auxiliary is temporarily
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incorporated into a prochiral substrate to direct a stereoselective reaction. After the desired

stereocenter is created, the auxiliary is removed. This approach is fundamental to the synthesis

of enantiomerically pure compounds, which is crucial in the pharmaceutical industry as different

enantiomers of a drug can have vastly different biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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172478-10-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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